Cas no 56109-48-9 (dimethyl-(7-methylaminophenothiazin-3-ylidene)azanium perchlorate)
56109-48-9 structure
Product Name:dimethyl-(7-methylaminophenothiazin-3-ylidene)azanium perchlorate
CAS No:56109-48-9
MF:C15H16ClN3O4S
MW:369.823241233826
CID:370207
PubChem ID:6453294
Update Time:2025-04-19
dimethyl-(7-methylaminophenothiazin-3-ylidene)azanium perchlorate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl-(7-methylaminophenothiazin-3-ylidene)azanium perchlorate
- 3-(dimethylamino)-7-(methylamino)phenothiazin-5-ium perchlorate
- dimethyl-[7-(methylamino)phenothiazin-3-ylidene]azanium,perchlorate
- N-methyl-N-[7-(methylamino)-3H-phenothiazin-3-ylidene]methanaminium perchlorate
- EINECS 259-997-8
- 56109-48-9
- NS00087684
-
- Inchi: 1S/C15H15N3S.ClO4/c1-16-10-4-6-12-14(8-10)19-15-9-11(18(2)3)5-7-13(15)17-12;2-1(3,4)5/h4-9H,1-3H3;/q;-1/p+1
- InChI Key: BJZPQARCHXWSDP-UHFFFAOYSA-O
- SMILES: [Cl+3]([O-])([O-])([O-])[O-].S1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)NC
Computed Properties
- Exact Mass: 369.05518
- Monoisotopic Mass: 369.055004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 593
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 102.43
dimethyl-(7-methylaminophenothiazin-3-ylidene)azanium perchlorate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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